Cas no 52811-81-1 (Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester)
![Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester structure](https://www.kuujia.com/scimg/cas/52811-81-1x500.png)
52811-81-1 structure
Product name:Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester
Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester
- (4-pentylphenyl) 4-hexanoyloxybenzoate
- 52811-81-1
- 4-PENTYLPHENYL 4-(HEXANOYLOXY)BENZOATE
- DTXSID20608284
- 4-Hexanoyloxy-benzoic acid 4-pentyl-phenyl ester
- SCHEMBL10883508
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- Inchi: InChI=1S/C24H30O4/c1-3-5-7-9-19-11-15-22(16-12-19)28-24(26)20-13-17-21(18-14-20)27-23(25)10-8-6-4-2/h11-18H,3-10H2,1-2H3
- InChI Key: ZUDQVDPNFAPUSO-UHFFFAOYSA-N
- SMILES: O=C(OC1C=CC(C(OC2C=CC(CCCCC)=CC=2)=O)=CC=1)CCCCC
Computed Properties
- Exact Mass: 382.2145
- Monoisotopic Mass: 382.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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5. Caper tea
52811-81-1 (Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester) Related Products
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